Cas no 88543-14-0 (Phenol, 2-[2-[(phenylmethyl)amino]propyl]-)

• Product Name: Phenol, 2-[2-[(phenylmethyl)amino]propyl]-
• CAS No: 88543-14-0
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 629219
• PubChem ID: 71318623
• Update Time: 2025-04-19

Phenol, 2-[2-[(phenylmethyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-[(phenylmethyl)amino]propyl]-
• 2-[2-(benzylamino)propyl]phenol
• DTXSID40748712
• 88543-14-0

• Inchi： 1S/C16H19NO/c1-13(11-15-9-5-6-10-16(15)18)17-12-14-7-3-2-4-8-14/h2-10,13,17-18H,11-12H2,1H3
• InChI Key： NYOYVAXIOLTOFR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CC(C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų